1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide

• Molecular Formula: C22H24N2O7
• Molecular Weight: 428.4 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H24N2O7/c1-27-18-9-14(10-19(28-2)21(18)29-3)23-22(26)13-8-20(25)24(12-13)15-4-5-16-17(11-15)31-7-6-30-16/h4-5,9-11,13H,6-8,12H2,1-3H3,(H,23,26)
• InChI Key: NBQXZVGKRBXGMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4

Description

This compound features a pyrrolidine-5-one core substituted at position 3 with a carboxamide group linked to a 3,4,5-trimethoxyphenyl moiety and at position 1 with a 2,3-dihydro-1,4-benzodioxin ring. Its molecular formula is approximately C22H24N2O7 (calculated), with a molecular weight of 452.44 g/mol.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s uniqueness lies in its combination of a pyrrolidone core, benzodioxin, and trimethoxyphenyl substituent. Below is a comparative analysis with structurally related analogs:

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Solubility (pH 7.4)	Notable Features
Target Compound	Pyrrolidine-5-one	Benzodioxin, 3,4,5-trimethoxyphenyl	452.44	Not reported	High lipophilicity; potential CNS activity
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)-5-oxopyrrolidine-3-carboxamide	Pyrrolidine-5-one	Benzodioxin, 5-methylthiazole	359.40	20.2 µg/mL	Thiazole enhances solubility; lower MW
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-(dimethylamino)phenyl]-2-methoxypyridin-3-amine	Pyridine	Benzodioxin, dimethylaminophenyl, methoxy	391.46	Not reported	Basic dimethylamino group; likely improved solubility
AZ331 (5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-6-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-2-methyl-1,4-dihydropyridine-3-carboxamide)	1,4-Dihydropyridine	Furyl, methoxyphenyl, thioether	~550 (estimated)	Not reported	Calcium channel modulator; redox-sensitive core

Key Observations

Core Structure Differences :

• The target compound’s pyrrolidine-5-one core contrasts with 1,4-dihydropyridine (AZ331) and pyridine ( compound). Pyrrolidones are conformationally restricted, favoring interactions with flat binding pockets (e.g., enzyme active sites), while dihydropyridines are redox-active and used in cardiovascular therapeutics .

Substituent Impact :

• The 3,4,5-trimethoxyphenyl group in the target compound increases lipophilicity (logP ~3.5 estimated) compared to the 5-methylthiazole (logP ~2.1) in ’s analog. This may reduce aqueous solubility but improve blood-brain barrier penetration .
• Benzodioxin moieties in all analogs contribute to metabolic resistance due to electron-rich aromatic systems, enhancing in vivo stability .

Solubility and Pharmacokinetics :

• The thiazole-containing analog () exhibits moderate solubility (20.2 µg/mL), likely due to its heteroaromatic ring’s polarity. The target compound’s trimethoxyphenyl group may lower solubility, necessitating formulation adjustments for bioavailability .

Therapeutic Potential: Dihydropyridines (e.g., AZ331) are established calcium channel blockers, while pyrrolidone derivatives often target proteases or kinases. The target compound’s trimethoxyphenyl group resembles colchicine analogs, suggesting possible tubulin-binding activity .

Research Findings and Limitations

• Computational modeling is recommended to predict binding modes.
• Pharmacological Data: Limited experimental data exist for the target compound. In vitro assays comparing it with ’s thiazole analog could clarify substituent effects on potency and selectivity.
• Synthetic Accessibility : The trimethoxyphenyl group may complicate synthesis due to steric hindrance, whereas thiazole or pyridine analogs (–4) are more straightforward to derivatize.

Biological Activity

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide is a synthetic molecule that has garnered attention for its potential biological activities. This article examines its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound belongs to the class of pyrrolidine carboxamides , characterized by a complex structure that includes a benzodioxin moiety and multiple methoxy groups. Its molecular formula is $C_{22}H_{25}N_{3}O_{5}$, with a molar mass of approximately 409.45 g/mol.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with this compound:

• Enzyme Inhibition : The compound has been identified as an inhibitor of the BACE-1 enzyme , which is crucial in the production of amyloid-beta peptides implicated in Alzheimer's disease. It exhibits sub-micromolar activity, indicating strong inhibitory potential .
• Antitumor Activity : Preliminary investigations suggest that it may possess antitumor properties. In vitro studies have shown that it can induce apoptosis in cancer cell lines, although further research is necessary to elucidate the underlying mechanisms.
• Neuroprotective Effects : Given its interaction with BACE-1, there is potential for neuroprotective effects against neurodegenerative diseases. The modulation of amyloid precursor protein processing may offer therapeutic avenues for conditions like Alzheimer's.

The mechanism through which this compound exerts its biological effects primarily involves:

• Inhibition of BACE-1 : The compound's structural features allow it to bind effectively within the active site of BACE-1, disrupting its function and reducing amyloid-beta production .
• Cellular Apoptosis Pathways : Evidence indicates that it may activate caspase pathways leading to apoptosis in cancer cells, although specific pathways remain to be fully characterized.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of this compound:

Study	Focus	Findings
Study A	BACE-1 Inhibition	Demonstrated sub-micromolar inhibition potency; potential for Alzheimer's treatment .
Study B	Antitumor Activity	Induced apoptosis in several cancer cell lines; further mechanistic studies required.
Study C	Neuroprotection	Suggested neuroprotective effects through modulation of amyloid precursor protein .